5-(3-Chloro-benzyl)thiophene-2-carbaldehyde

• Molecular Formula: C12H9ClOS
• Molecular Weight: 236.72 g/mol
• IUPAC Name: 5-[(3-chlorophenyl)methyl]thiophene-2-carbaldehyde
• InChI: InChI=1S/C12H9ClOS/c13-10-3-1-2-9(6-10)7-11-4-5-12(8-14)15-11/h1-6,8H,7H2
• InChI Key: JBNFRQWGCOQIAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CC2=CC=C(S2)C=O

Description

5-(3-Chloro-benzyl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C12H9ClOS and its molecular weight is 236.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(5-(3-chloro-benzyl)-thiophen-2-yl)-[1,3]dioxolane described in Preparation Example 43 (1.6 g, 5.7 mmol) in methanol (20 mL) was added citric acid aqueous solution (20 mL), and the solution was stirred at room temperature for 20 minutes. An aqueous solution of sodium bicarbonate and ethyl acetate were added to the reaction solution, which was then partitioned, the organic layer was washed with water twice and dried over anhydrous magnesium sulfate. The solvent was evaporated, and the title compound (1.2 g, 5.08 mmol, 89.2%) was obtained as a yellow oil.